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Compound of Interest

Compound Name: 2,2-Dimethyl-3-hexanone

Cat. No.: B1296249

An In-depth Technical Guide to 2,2-Dimethyl-3-hexanone: Chemical Properties and Structure

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and analysis of 2,2-Dimethyl-3-hexanone, tailored for researchers, scientists, and
professionals in drug development and organic chemistry.

Chemical Identity and Physical Properties

2,2-Dimethyl-3-hexanone is a branched aliphatic ketone.[1] It is a colorless, transparent liquid
at standard temperature and pressure.[1][2] Its fundamental chemical and physical properties
are summarized in the table below.
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Property Value Source

Molecular Formula CsH160 (112131415161 7118]1
Molecular Weight 128.21 g/mol [11[31[41[5]

IUPAC Name 2,2-dimethylhexan-3-one [1114]

CAS Number 5405-79-8 [1][41[5]

Physical State

Colorless transparent liquid

[1](2]

Melting Point -32.24°C (estimate) [1]
Boiling Point 145.85°C - 147°C [1][9]

) 0.8105 g/cm? - 0.825 g/cm? (at
Density [1][10]

15°C)

Vapor Pressure

4.66 hPa (at 20°C)

[1]

Refractive Index

1.4105-1.411

[1]9]

Molecular Structure and Spectroscopic Data

The structure of 2,2-Dimethyl-3-hexanone features a ketone functional group on the third

carbon of a hexane chain, with two methyl groups attached to the second carbon.[1][3] This

arrangement includes a quaternary carbon atom.[1]

Structural Identifier

Value

Source

SMILES CCCC(=0)C(C)(C)C [1][2][6]
1S/C8H160/c1-5-6-

InChl [11[41[5]
7(9)8(2,3)4/h5-6H2,1-4H3
PYCHXHVFOZBVEY-

InChlKey [1][4][5]16]
UHFFFAOYSA-N
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Spectroscopic Analysis

Spectroscopic data is crucial for the identification and characterization of 2,2-Dimethyl-3-

hexanone.

'H NMR Spectroscopy: The proton NMR spectrum shows characteristic signals for the
different hydrogen environments. The six protons of the two methyl groups on the quaternary
carbon appear as a singlet around 1.0-1.2 ppm.[3]

13C NMR Spectroscopy: The carbon NMR spectrum provides insight into the carbon
skeleton. The carbonyl carbon of the ketone group gives a distinct signal in the downfield
region of 205-215 ppm.[3]

Infrared (IR) Spectroscopy: The IR spectrum exhibits a strong absorption band characteristic
of the C=0 stretching vibration of the ketone functional group.[3]

Mass Spectrometry: The mass spectrum shows a molecular ion peak [M]* at m/z 128.[3] The
primary fragmentation pattern is a-cleavage adjacent to the carbonyl group.[3]

Synthesis and Reactivity
Synthesis Protocols

Several methods have been reported for the synthesis of 2,2-Dimethyl-3-hexanone.

Aldol Condensation: A common method involves the base-catalyzed aldol condensation of
acetone and tert-butyl propionate.[3] This reaction is typically carried out using aqueous
sodium hydroxide in an ethanol solvent system at a controlled temperature of 25-40°C.[3]
The reaction proceeds through a beta-hydroxyketone intermediate which then dehydrates.[3]

Ester Hydrolysis: Another route involves the hydrolysis and subsequent decarboxylation of n-
butyl 2,2-dimethylhexanoate.|[3]

Direct Alkylation: The compound can also be formed through the direct alkylation of suitable
precursors under controlled conditions.[3]

A documented synthesis method can be found in the scientific journal Tetrahedron, Volume 29,
page 479, from 1973.[1]
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Chemical Reactivity

The chemical behavior of 2,2-Dimethyl-3-hexanone is characteristic of ketones.

» Nucleophilic Addition: The carbonyl group is susceptible to nucleophilic attack by reagents
such as Grignard reagents and hydrides.[3]

o Condensation Reactions: It can participate in aldol condensation reactions with other
aldehydes or ketones under basic conditions.[3]

» Reduction: The ketone functional group can be reduced to a secondary alcohol using
reducing agents like lithium aluminum hydride (LiAIH4) or sodium borohydride (NaBHa).[3]

Experimental Workflows and Structural
Visualization

The following diagrams illustrate the molecular structure and a general workflow for the
synthesis and characterization of 2,2-Dimethyl-3-hexanone.
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Molecular Structure of 2,2-Dimethyl-3-hexanone

° O

Click to download full resolution via product page

Caption: Ball-and-stick representation of 2,2-Dimethyl-3-hexanone.
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Synthesis and Characterization Workflow
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Crude 2,2-Dimethyl-3-hexanone

Purification

Distillation
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Characterization

NMR Spectroscopy

(*H, 13C) IR Spectroscopy Mass Spectrometry

Click to download full resolution via product page

Caption: General workflow for synthesis and analysis.

Safety and Handling
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2,2-Dimethyl-3-hexanone is classified as a flammable liquid and vapor.[4] It is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[4][11]

Hazard Class GHS Category
Flammable liquids Category 3
Acute toxicity, oral Category 4
Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2

Specific target organ toxicity, single exposure;
) C Category 3
Respiratory tract irritation

Standard laboratory safety protocols should be followed when handling this compound. This
includes wearing personal protective equipment (gloves, safety glasses), working in a well-
ventilated area, and keeping it away from heat, sparks, and open flames.[12][13]

Applications

The primary application of 2,2-Dimethyl-3-hexanone is as a solvent in organic synthesis.[3] Its
relatively non-polar nature allows it to dissolve a range of non-polar and slightly polar
compounds.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://webbook.nist.gov/cgi/inchi?ID=C5405798&Mask=200
https://pubchemlite.lcsb.uni.lu/e/compound/221168
https://dev.spectrabase.com/spectrum/EiMkfRxQqtj
https://www.fishersci.ca/shop/products/2-2-dimethyl-3-hexanone-99-thermo-scientific/p-7025232
http://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2-dimethyl-3-hexanone
https://www.echemi.com/products/pid_Rock203-22-dimethyl-3-hexanone.html
https://www.fishersci.com/shop/products/2-2-dimethyl-3-hexanone-99-thermo-scientific/AAB2061203
https://www.fishersci.com/shop/products/2-2-dimethyl-3-hexanone-99-thermo-scientific/AAB2061203
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/w329002?userType=undefined
https://www.benchchem.com/product/b1296249#2-2-dimethyl-3-hexanone-chemical-properties-and-structure
https://www.benchchem.com/product/b1296249#2-2-dimethyl-3-hexanone-chemical-properties-and-structure
https://www.benchchem.com/product/b1296249#2-2-dimethyl-3-hexanone-chemical-properties-and-structure
https://www.benchchem.com/product/b1296249#2-2-dimethyl-3-hexanone-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1296249?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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